Cas no 26558-04-3 (1H-Benzimidazole-4,7-dione,5,6-bis(hexylthio)-)

1H-Benzimidazole-4,7-dione,5,6-bis(hexylthio)- structure
26558-04-3 structure
Product name:1H-Benzimidazole-4,7-dione,5,6-bis(hexylthio)-
CAS No:26558-04-3
MF:C19H28N2O2S2
MW:380.56782245636
CID:274705
PubChem ID:265506

1H-Benzimidazole-4,7-dione,5,6-bis(hexylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4,7-dione,5,6-bis(hexylthio)-
    • 5,6-bis(hexylsulfanyl)-1H-benzimidazole-4,7-dione
    • 5,6-bis-hexylsulfanyl-1H-benzoimidazole-4,7-dione
    • NSC-101611
    • 26558-04-3
    • NSC101611
    • DTXSID60295379
    • NSC 101611
    • Inchi: InChI=1S/C19H28N2O2S2/c1-3-5-7-9-11-24-18-16(22)14-15(21-13-20-14)17(23)19(18)25-12-10-8-6-4-2/h13H,3-12H2,1-2H3,(H,20,21)
    • InChI Key: IVYJIDSAAGTIOB-UHFFFAOYSA-N
    • SMILES: CCCCCCSC1C(=O)C2NC=NC=2C(=O)C=1SCCCCCC

Computed Properties

  • Exact Mass: 380.15900
  • Monoisotopic Mass: 380.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 550.7°Cat760mmHg
  • Flash Point: 286.8°C
  • Refractive Index: 1.578
  • PSA: 113.42000
  • LogP: 5.62730

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